Cas no 2138269-80-2 (8-(Propan-2-yl)-1-propyl-1-azaspiro[4.5]decan-4-amine)

• Product Name: 8-(Propan-2-yl)-1-propyl-1-azaspiro[4.5]decan-4-amine
• CAS No: 2138269-80-2
• MF: C₁₅H₃₀N₂
• MW: 238.412104129791
• CID: 6212233
• PubChem ID: 165488843
• Update Time: 2025-06-15

8-(Propan-2-yl)-1-propyl-1-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-(propan-2-yl)-1-propyl-1-azaspiro[4.5]decan-4-amine
• EN300-785722
• 2138269-80-2
• 8-(Propan-2-yl)-1-propyl-1-azaspiro[4.5]decan-4-amine

• Inchi： 1S/C15H30N2/c1-4-10-17-11-7-14(16)15(17)8-5-13(6-9-15)12(2)3/h12-14H,4-11,16H2,1-3H3
• InChI Key： APZXVMWLUXOASG-UHFFFAOYSA-N
• SMILES： N1(CCC)CCC(C21CCC(C(C)C)CC2)N

Computed Properties

• Exact Mass: 238.240898965g/mol
• Monoisotopic Mass: 238.240898965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 8-(Propan-2-yl)-1-propyl-1-azaspiro[4.5]decan-4-amine

Introduction to 8-(Propan-2-yl)-1-propyl-1-azaspiro[4.5]decan-4-amine (CAS No. 2138269-80-2)

8-(Propan-2-yl)-1-propyl-1-azaspiro[4.5]decan-4-amine is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This spirocyclic amine derivative, identified by the CAS number 2138269-80-2, represents a novel class of molecules with potential applications in drug discovery and therapeutic development. The compound's intricate framework, featuring a spiro linkage between a piperazine ring and a decane backbone, combined with the presence of propyl substituents, contributes to its distinctive chemical behavior and biological activity.

The synthesis of 8-(Propan-2-yl)-1-propyl-1-azaspiro[4.5]decan-4-amine involves multi-step organic transformations that highlight the synthetic prowess required to construct such a sophisticated molecular architecture. The spirocyclic core is particularly challenging to assemble due to the constraints imposed by the rigid cyclic structure, necessitating precise control over reaction conditions and reagent selection. Recent advances in transition-metal-catalyzed reactions have enabled more efficient and scalable approaches to constructing spirocyclic systems, which has been instrumental in the preparation of this compound.

In the realm of medicinal chemistry, the pharmacological profile of 8-(Propan-2-yl)-1-propyl-1-azaspiro[4.5]decan-4-amine has been extensively evaluated. The compound exhibits notable binding affinity for several biological targets, including enzymes and receptors implicated in various disease pathways. Preliminary studies suggest that it may possess inhibitory activity against certain kinases, making it a promising candidate for further investigation in oncology research. Additionally, its structural features have been hypothesized to contribute to favorable pharmacokinetic properties, such as improved solubility and metabolic stability.

One of the most compelling aspects of 8-(Propan-2-yl)-1-propyl-1-azaspiro[4.5]decan-4-amine is its potential as a scaffold for structure-based drug design. The spirocyclic motif provides a rigid scaffold that can be modified to optimize binding interactions with biological targets. Researchers have leveraged computational modeling techniques to predict how subtle changes in the substituent patterns could enhance potency and selectivity. These insights have guided the synthesis of analogs with improved pharmacological profiles, demonstrating the compound's utility as a starting point for drug development.

The latest research on 8-(Propan-2-yl)-1-propyl-1-azaspiro[4.5]decan-4-amine has also explored its potential in addressing neurological disorders. Studies indicate that spirocyclic compounds may modulate neurotransmitter systems by interacting with specific receptors or ion channels. The unique structural features of this compound, including its azaspiro core and propyl substituents, make it an attractive candidate for further exploration in neuropharmacology. Preclinical studies are underway to evaluate its effects on models of cognitive dysfunction and neuroinflammation.

From a synthetic chemistry perspective, 8-(Propan-2-yl)-1-propyl-1-azaspiro[4.5]decan-4-am ine serves as an excellent model system for developing new methodologies in spirocyclic chemistry. The challenges associated with its synthesis have spurred innovation in catalytic strategies and reaction optimization techniques. These advancements not only facilitate the production of this specific compound but also contribute to the broader toolkit available for constructing complex molecular architectures in drug discovery.

The future prospects for 8-(Propan -2 - yl) - 1 - prop y l - 1 - az as pi ro [ 4 . 5 ] decan - 4 - am ine are promising, with ongoing studies aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical candidates with tangible therapeutic benefits. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the next generation of medicines.